Cas no 2228768-70-3 (5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228768-70-3
• MF: C₁₀H₄F₃NO₃
• MW: 243.138873100281
• CID: 6318321
• PubChem ID: 165734673
• Update Time: 2025-10-05

5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid
• 2228768-70-3
• EN300-1802148

• Inchi： 1S/C10H4F3NO3/c11-4-1-6(12)8(7(13)2-4)9-5(10(15)16)3-14-17-9/h1-3H,(H,15,16)
• InChI Key： ZXLHYVUPONWDDV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1=C(C(=O)O)C=NO1)F)F

Computed Properties

• Exact Mass: 243.01432748g/mol
• Monoisotopic Mass: 243.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228768-70-3)

5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228768-70-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole derivative family, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a trifluorophenyl group, a substitution pattern that is frequently employed in drug design to enhance metabolic stability, lipophilicity, and binding affinity to biological targets.

The trifluorophenyl moiety in 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid contributes to its unique chemical properties and biological interactions. Fluorine atoms are known to exert a strong electron-withdrawing effect through the inductive mechanism, which can modulate the electronic distribution within the molecule. This feature is particularly valuable in medicinal chemistry, as it can influence both the reactivity and the pharmacokinetic profile of the compound. Additionally, the presence of fluorine atoms often improves the compound's resistance to metabolic degradation, thereby potentially extending its half-life in vivo.

From a synthetic perspective, 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid represents an intriguing scaffold for further derivatization. The oxazole ring itself is a heterocyclic structure that has been extensively studied for its role in various bioactive molecules. The carboxylic acid functionality at the 4-position provides a reactive site for further chemical modifications, such as esterification or amidation, which can tailor the compound's solubility and bioavailability. These attributes make it a versatile building block for the development of novel pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid as a lead compound for drug discovery. Studies have demonstrated that oxazole derivatives can interact with a wide range of biological targets, including enzymes and receptors involved in inflammatory pathways, bacterial resistance mechanisms, and even certain types of cancer metabolism. The trifluorophenyl substitution appears to enhance these interactions by optimizing binding affinities and reducing off-target effects.

In particular, research has focused on leveraging the structural features of this compound to develop inhibitors of enzymes such as kinases and proteases. These enzymes are often implicated in diseases characterized by uncontrolled cell growth or inflammation. The ability of 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid to modulate enzyme activity has been explored both in vitro and in vivo models. Preliminary results suggest that derivatives of this compound exhibit promising efficacy against certain pathological conditions without significant toxicity.

The synthesis of 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the oxazole ring followed by functional group transformations to introduce the trifluorophenyl moiety and the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient routes to this compound without compromising on quality or scalability.

From an industrial standpoint, 5-(2,4,6-trifluorophenyl)-1,2-oxazole-4-carboxylic acid serves as an important intermediate in pharmaceutical manufacturing processes. Its stability under various conditions makes it suitable for large-scale production without degradation concerns. Additionally, 5-(2 , 4 , 6 - trif luoro ph en y l ) - 1 , 2 - o x az o le - 4 - c ar box y l ic ac id derivatives have been investigated for their potential use in agrochemicals due to their ability to interact with biological systems at low concentrations.

The pharmacological profile of this compound is further enhanced by its solubility characteristics, which can be modulated by structural modifications around the core oxazole scaffold . For instance, introducing polar groups while maintaining hydrophobicity through fluorine substitution can improve membrane permeability . Such balance is critical for developing compounds that exhibit both good oral bioavailability and target specificity .

Future research directions may explore novel synthetic strategies for generating libraries of related compounds based on 5-(2 , 4 , 6 - tr if luoro ph en y l ) - 1 , 2 - o x az o le - 4 - c ar box y l ic ac id . High-throughput screening techniques combined with machine learning algorithms could accelerate the identification of biologically active derivatives . Moreover, advances in green chemistry principles may enable more sustainable production methods while preserving efficiency .

In conclusion,5-(2 , 4 , 6 - trif luoro ph en y l ) -1 , ( ) ( ) ( ) ( ) ( ) ( ) ( )